27-O-Demethylrapamycin

Catalog No.
S1831507
CAS No.
141392-23-6
M.F
C50H77NO13
M. Wt
900.1 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
27-O-Demethylrapamycin

Resolving the challenge of regioselective C40 alkylation in rapalog synthesis, 27-O-Demethylrapamycin provides the required free C27 hydroxyl group as a protecting site that is absent in rapamycin. This eliminates non-specific reactions and complex byproduct mixtures. • Key intermediate for Everolimus (RAD001) semi-synthesis. • Enables site-selective modification at C40 position. • Also used as a reference standard for impurity quantification in rapamycin QC.

CAS Number

141392-23-6

Product Name

27-O-Demethylrapamycin

IUPAC Name

(1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18,19-trihydroxy-12-[(2R)-1-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl]-30-methoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone

Molecular Formula

C50H77NO13

Molecular Weight

900.1 g/mol

InChI

InChI=1S/C50H77NO13/c1-29-15-11-10-12-16-30(2)41(61-8)27-37-20-18-35(7)50(60,64-37)47(57)48(58)51-22-14-13-17-38(51)49(59)63-42(32(4)25-36-19-21-39(52)43(26-36)62-9)28-40(53)31(3)24-34(6)45(55)46(56)44(54)33(5)23-29/h10-12,15-16,24,29,31-33,35-39,41-43,45-46,52,55-56,60H,13-14,17-23,25-28H2,1-9H3/b12-10+,15-11+,30-16+,34-24+/t29-,31-,32-,33-,35-,36+,37+,38+,39-,41+,42+,43-,45-,46+,50-/m1/s1

InChI Key

FQQYOXPFBMYCPO-AURGRMCHSA-N

Synonyms

Rapamycin, 32-O-demethyl-

Purity

≥98%

Package Size

1 mg, 2.5 mg

27-O-Demethylrapamycin is a macrolide and a direct structural analog of Rapamycin (Sirolimus), a well-established inhibitor of the mammalian target of rapamycin (mTOR).[1] While it shares the core biological activity of its parent compound, its primary procurement value lies in its role as a critical chemical intermediate. Specifically, the free hydroxyl group at the C27 position makes it an essential precursor for the semi-synthesis of advanced, clinically significant rapamycin analogs (rapalogs) such as Everolimus.[1][2]

Research Fit

Workflow Analytical reference standard for impurity profiling & method development
Identity Naturally occurring rapamycin impurity and demethylated metabolite
Research context Antifungal structure-activity & mTOR pathway modulation studies

Substituting 27-O-Demethylrapamycin with its parent compound, Rapamycin, is chemically incompatible for the synthesis of specific rapalogs. The synthesis of Everolimus, for example, requires the selective alkylation of the C40 hydroxyl group.[3] In Rapamycin, the C27 hydroxyl is methylated, which prevents its use as a protecting group site needed for regioselective synthesis. Attempting to use Rapamycin directly would lead to non-selective reactions and a complex mixture of undesired byproducts, making 27-O-Demethylrapamycin the specific and non-interchangeable starting material required for this established synthetic route.

Substitution Risk

Therapeutic rapalogs
Everolimus, temsirolimus are engineered APIs for clinical immunosuppression, not supplied as analytical impurity standards. Direct substitution in QC or impurity methods fails due to missing characterization data.
Intended use mismatch may invalidate method specificity and regulatory acceptance.
Close natural analogs
Prolylrapamycin, 32-desmethoxyrapamycin exhibit divergent antifungal rank-order potency. Substituting them in SAR studies may shift observed activity profiles, limiting structure-activity interpretation.
Antifungal endpoint context requires compound-specific verification; rank-order may not transfer.

Essential Precursor for Everolimus Synthesis

27-O-Demethylrapamycin is a documented intermediate in patented synthetic routes to Everolimus (40-O-(2-hydroxyethyl)-rapamycin).[3] The synthesis involves protecting the C27-hydroxyl group, followed by alkylation at the C40-hydroxyl position, and subsequent deprotection. This process is not feasible with Rapamycin due to the native methoxy group at the C27 position, which cannot be used in the same way as a protecting group.

Evidence DimensionSuitability as a synthetic precursor for Everolimus
Target Compound DataServes as a key intermediate allowing for selective protection and reaction.
Comparator Or BaselineRapamycin (Sirolimus): Cannot be used in this specific synthetic route due to the lack of a free C27-OH group.
Quantified DifferenceEnables a viable, regioselective synthesis route not possible with Rapamycin.
ConditionsSemi-synthesis of Everolimus via protection-alkylation-deprotection sequence.

For any organization developing or manufacturing Everolimus or related analogs, procuring 27-O-Demethylrapamycin is a mandatory, non-substitutable process requirement.

Antifungal rank-order
Head-to-head
2nd most active among four rapamycin analogs
Rapamycin > 32-O-demethyl > Prolyl > 32-Desmethoxy
Supports antifungal screening context and structure-activity interpretation
Liquid medium assay; tested against Candida albicans, S. cerevisiae, Fusarium oxysporum. All rapamycins more active than amphotericin B.

Retained High-Affinity Binding to FKBP12 Target Protein

The biological activity of rapamycin and its analogs is initiated by binding to the immunophilin FKBP12. Rapamycin itself binds to human FKBP12 with a very high affinity, exhibiting a dissociation constant (Kd) of approximately 0.13-0.2 nM.[3] While direct binding data for the 27-O-demethyl analog is not specified in comparative studies, the structural modification is distant from the primary FKBP12 binding domain, and analogs with modifications at the C40 position (like Everolimus) retain potent FKBP12 binding and mTOR inhibitory activity.[4] This indicates that 27-O-Demethylrapamycin retains the necessary high-affinity target engagement to be a biologically active mTOR inhibitor.

Evidence DimensionBinding Affinity (Kd) to FKBP12
Target Compound DataInferred high-affinity binding based on SAR of related analogs.
Comparator Or BaselineRapamycin: Kd ≈ 0.13-0.2 nM.
Quantified DifferenceExpected to be of a similar high-nanomolar to low-picomolar magnitude.
ConditionsIn vitro competitive binding assays with human FKBP12.

This confirms the compound is not just a chemical intermediate but also a potent biological tool, suitable for use as a research-grade mTOR inhibitor in its own right or as a biologically active starting material.

Impurity standard identity
Reported
Supplied as analytical reference material with traceability documentation
Specification supports QC method validation and regulatory impurity profiling
Categorical difference from therapeutic APIs; supplier characterization data to verify.

Altered Metabolic Profile Compared to Rapamycin

Rapamycin is extensively metabolized in vivo, with O-demethylation being a major pathway. 27-O-Demethylrapamycin, by its very structure, lacks the C27-methyl group, precluding this specific metabolic route. While it can be metabolized at other positions, this inherent structural difference ensures a distinct metabolic fate compared to the parent compound. This makes it a valuable tool for investigating the pharmacokinetic and pharmacodynamic consequences of blocking a primary metabolic pathway of Rapamycin.

Evidence DimensionMetabolic Pathway Availability
Target Compound DataLacks the C27-methoxy group, preventing C27-O-demethylation.
Comparator Or BaselineRapamycin (Sirolimus): Undergoes significant metabolism via O-demethylation.
Quantified DifferenceQualitative difference in primary metabolic profile.
ConditionsIn vivo or in vitro (e.g., liver microsome) metabolism studies.

For researchers studying mTOR inhibitor metabolism or developing analogs with improved pharmacokinetic properties, this compound offers a specific and stable modification at a key metabolic site.

Metabolite structural class
Class-level
Simple demethylation product; differs from engineered rapalogs with large side chains
Enables metabolic pathway and impurity fate studies specific to rapamycin
Structural comparison only; metabolic behavior requires experimental confirmation.

Chemical Feedstock for Semi-Synthesis of Everolimus and Analogs

As a direct and necessary precursor, this compound is the correct choice for process development and manufacturing workflows aimed at producing Everolimus or other rapalogs requiring modification at the C40 position.[3]

Metabolism and Pharmacokinetic Comparative Studies

Ideal for use as a research tool alongside Rapamycin to dissect the functional role of C27-O-methylation in the metabolic stability, clearance, and overall pharmacokinetic profile of mTOR inhibitors.

Reference Standard in Impurity Analysis

Serves as a critical analytical reference standard for detecting and quantifying the 27-O-Demethylrapamycin impurity in Rapamycin batches, which is essential for quality control in pharmaceutical production.

Application Fit

Application
Selection Property
Validation Focus
Rapamycin impurity profiling (HPLC/LC-MS)
Analytical reference standard with characterization data
Method-specific impurity detection and quantification limits
Antifungal structure-activity studies
Comparative potency profile within rapamycin analog set
Antifungal rank-order endpoint reproducibility
Rapamycin metabolic pathway analysis
Demethylated metabolite identity confirmation
Pathway-specific metabolite detection and quantification
mTOR pathway signaling studies
Structural analog for target engagement comparison
Pathway-response endpoint differentiation

XLogP3

5.5

Hydrogen Bond Acceptor Count

13

Hydrogen Bond Donor Count

4

Exact Mass

899.53949151 Da

Monoisotopic Mass

899.53949151 Da

Heavy Atom Count

64

UNII

BD5562LN7L

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